(3S)-4,4-Dimethoxytetrahydro-2H-pyran-3-ol

• Molecular Formula: C7H14O4
• Molecular Weight: 162.18 g/mol
• IUPAC Name: (3S)-4,4-dimethoxyoxan-3-ol
• InChI: InChI=1S/C7H14O4/c1-9-7(10-2)3-4-11-5-6(7)8/h6,8H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key: BXGOXDLHSNHTCX-LURJTMIESA-N
• Isomeric SMILES: COC1(CCOC[C@@H]1O)OC
• Canonical SMILES: COC1(CCOCC1O)OC

Description

(3S)-4,4-Dimethoxytetrahydro-2H-pyran-3-ol is a useful research compound. Its molecular formula is C7H14O4 and its molecular weight is 162.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

reacting said 3,4-dihydroxytetrahydro-2H-pyran-4-sulfonic acid, sodium salt with methanol and trimethylorthoformate in the presence of an acid to form 4,4-dimethoxytetrahydro-2H-pyran-3-ol; and

Synthesis routes and methods II

Procedure details

To a solution of 4-methoxy-3,6-dihydro-2H-pyran (5.00 g, 43.8 mmol) in methanol (100 mL) at 0° C. was dropwise added a solution of m-chloroperbenzoic acid (15.1 g, 87.6 mmol) in methanol (15 mL). After being stirred for 5 h, methanol was removed in vacuo and the white residue was dissolved in methylene chloride (300 mL). To the solution was added K2CO3. The resulting solution was stirred for 1 h and filtered through celite. The filtrate was evaporated in vacuo to provide the desired product which was used directly for the next reaction without purification.